Acetamide

• CAS No.: 60-35-5
• Product Name: Acetamide
• Molecular Formula: C2H5NO; CH3CONH2; CH3CONH2; C2H5NO
• Molecular Weight: 59.07 g/mol
• IUPAC Name: acetamide
• Standard InChI: InChI=1S/C2H5NO/c1-2(3)4/h1H3,(H2,3,4)
• Standard InChIKey: DLFVBJFMPXGRIB-UHFFFAOYSA-N
• SMILES: CC(=O)N
• Canonical SMILES: CC(=O)N
• Boiling Point: 430 °F at 760 mm Hg (NTP, 1992); 222 °C; 222.0 °C; 222 °C at 760 mm Hg; 430°F
• Colorform: Deliquescent hexagonal crystals; Trigonal monoclinic crystals from alcohol and ethe
• Density: 1.159 at 68 °F (NTP, 1992); 1.159 at 20 °C/4 °C; 1.16 g/cm³; 1.159
• Melting Point: 180.1 °F (NTP, 1992); 81 °C; 81.0 °C; Mp 82-83 °; 81.16 °C; 82-83°C; 180.1°F
• Physical Description: Acetamide appears as colorless crystals with a mousy odor (NTP, 1999). Low toxicity.; Solid; COLOURLESS DELIQUESCENT CRYSTALS.; Colorless crystals
• Description: Acetamide, also known as ethanamid or acetic acid amide, belongs to the class of organic compounds known as carboximidic acids. These are organic acids with the general formula RC(=N)-OH (R=H, organic group). Acetamide exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Acetamide has been detected in multiple biofluids, such as feces and blood. Within the cell, acetamide is primarily located in the cytoplasm. Acetamide exists in all eukaryotes, ranging from yeast to humans. Acetamide is also a parent compound for other transformation products, including but not limited to, N-{(1S)-2-{4-[(5R)-1, 1-dioxido-3-oxo-1, 2-thiazolidin-5-yl]phenyl}-1-[5-(trifluoromethyl)-1H-benzimidazol-2-yl]ethyl}-2, 2, 2-trifluoroacetamide, (2R)-2-carbamimidamido-2-cyclohexyl-N-(2-{4-[3-(2, 3-dichlorophenyl)-1H-pyrazol-5-yl]piperidin-1-yl}-2-oxoethyl)acetamide, and acetohydroxamic acid. Acetamide is a mousy tasting compound that can be found in red beetroot. This makes acetamide a potential biomarker for the consumption of this food product. Acetamide is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.; Acetamide appears as colorless crystals with a mousy odor (NTP, 1999). Low toxicity.; Acetamide is a member of the class of acetamides that results from the formal condensation of acetic acid with ammonia. It is a monocarboxylic acid amide, a N-acylammonia and a member of acetamides. It is a tautomer of an acetimidic acid.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Very soluble (greater than or equal to 100 mg/mL at 72° F) (NTP, 1992); 2250000 mg/L (at 25 °C); 38.09 M; 2250 mg/mL at 25 °C; In water, 7.05X10+5 mg/L at 24.5 °C; One gram dissolves in 0.5 mL water, 2 mL alcohol, 6 mL pyridine; Soluble in chloroform, glycerol, hot benzene; Slightly soluble in ether; Solubility in water, g/100ml: 200
• Synonyms: Acetic Acid Amide; Acetimidic Acid; Ethanamide; Ethanimidic Acid; Methanecarboxamide; NSC 25945
• Vapor Pressure: 1 mm Hg at 149 °F (NTP, 1992); 0.04 mmHg; 0.0182 mm Hg at 25 °C /OECD Guideline 104 (Vapor Pressure Curve)/; Vapor pressure, Pa at 65 °C: 133; 1 mmHg at 149°F
• Reference: Kelly, N.M., C.T. Keans (1.983) /Acetamide Broth for Isolation of Pseudomonas aeruginosa from patients with cystic fibrosis./ Journal of Clinical Microbiology 17:159-163.
• PubChem Compound: 178
• Last Modified: Nov 11 2021